Dilutetium dioxide sulphide

Specification

• CAS No.: 12163-19-8
• Molecular Formula: Lu2O2S
• Molecular Weight: 414 g/mol
• IUPAC Name: lutetium(3+);oxygen(2-);sulfide
• Standard InChI: InChI=1S/2Lu.2O.S/q2*+3;3*-2
• Standard InChI Key: MQYGCJVYGSPKEJ-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[S-2].[Lu+3].[Lu+3]
• Canonical SMILES: [O-2].[O-2].[S-2].[Lu+3].[Lu+3]

Introduction

Chemical Identity and Basic Properties

Dilutetium dioxide sulphide, also referred to as lutetium(3+),oxygen(2-),sulfide in scientific literature, is a crystalline inorganic compound containing lutetium, oxygen, and sulfur atoms. It belongs to the broader family of lanthanide oxysulfides with the general formula Ln₂O₂S, where Ln represents a lanthanide element. In this case, lutetium (Lu) serves as the lanthanide component.

Physical and Chemical Characteristics

Dilutetium dioxide sulphide is characterized by specific identifiers and properties that distinguish it from other similar compounds. The table below summarizes the key physical and chemical properties of this compound:

Property	Value
Common Name	Dilutetium dioxide sulphide
Chemical Formula	Lu₂O₂S (also reported as H₂Lu₂O₂S)
CAS Number	12163-19-8
Molecular Weight	416.01300 g/mol
EINECS Number	235-306-5
Physical Appearance	Crystalline solid
Crystal System	Likely hexagonal (based on similar lanthanide oxysulfides)

Synthesis Methods

General Approaches for Lanthanide Oxysulfides

The synthesis of lanthanide oxysulfides, including dilutetium dioxide sulphide, typically follows one of several established pathways. Based on the information from similar compounds, four major strategies can be identified:

• Sulfidation of oxygen-containing precursors (oxides or hydroxides)

• Partial oxidation of sulfides

• Reduction of sulfates or oxysulfates

• Co-insertion of oxygen and sulfur using organic precursors

Specific Synthesis Routes for Dilutetium Dioxide Sulphide

For the specific synthesis of dilutetium dioxide sulphide, several approaches may be applicable based on the successful synthesis of similar lanthanide oxysulfides:

High-Pressure Methods

Similar lanthanide oxysulfides like erbium, thulium, and ytterbium oxysulfides have been successfully synthesized under high pressure (10 kbar) and high temperature (1,600°C) conditions. This approach might be applicable to the synthesis of Lu₂O₂S, although the specific parameters may need adjustment for the lutetium compound.

Thermal Decomposition

Thermal decomposition of suitable lutetium-containing precursors in the presence of appropriate sulfur sources could yield dilutetium dioxide sulphide. Potential sulfur sources include elemental sulfur, thiourea, thioacetamide, and hydrogen sulfide.

Hydrothermal Synthesis

Hydrothermal methods, which have been successfully employed for other oxysulfides like Bi₂O₂S, might also be applicable for the synthesis of Lu₂O₂S. This approach typically involves the reaction of precursors in a sealed vessel under controlled temperature and pressure conditions.

Comparative Analysis with Other Lanthanide Compounds

Comparison with Lutetium Sulfide

While dilutetium dioxide sulphide (Lu₂O₂S) contains both oxygen and sulfur, lutetium sulfide (Lu₂S₃) is a pure sulfide compound without oxygen incorporation. The table below highlights the key differences between these related compounds:

Property	Dilutetium Dioxide Sulphide (Lu₂O₂S)	Lutetium Sulfide (Lu₂S₃)
Chemical Formula	Lu₂O₂S	Lu₂S₃
CAS Number	12163-19-8	12163-20-1
Molecular Weight	416.01 g/mol	446.13 g/mol
Crystal System	Likely hexagonal	Rhombohedral
Melting Point	Not reported	1,750°C (decomposes)
Density	Not reported	6.26 g/cm³
Physical Appearance	Crystalline solid	Gray powder

The inclusion of oxygen in dilutetium dioxide sulphide significantly alters its crystal structure and likely affects its physical and chemical properties compared to the pure sulfide compound.

Comparison with Other Lanthanide Oxysulfides

Several lanthanide oxysulfides (Ln₂O₂S) have been synthesized and characterized, including those of samarium (Sm), gadolinium (Gd), terbium (Tb), dysprosium (Dy), erbium (Er), thulium (Tm), ytterbium (Yb), and yttrium (Y). These compounds share a similar crystal structure and general properties with dilutetium dioxide sulphide, although specific physical properties may vary due to the lanthanide contraction effect and the increasing nuclear charge across the lanthanide series.

The electronegativity of lutetium (1.1) is notably lower than many of the transition metals but comparable to other lanthanides. This relatively low electronegativity influences the nature of the chemical bonds in Lu₂O₂S, resulting in predominantly ionic character for the Lu-O and Lu-S bonds.

Challenges and Future Research Directions

Despite the potential applications of dilutetium dioxide sulphide, several challenges remain in its study and utilization:

• Limited synthetic routes with controlled morphology and composition

• Challenging characterization due to sensitivity to moisture and air

• Need for more comprehensive studies on its physical properties

• Limited understanding of its electronic structure and bonding

Future research directions might include:

• Development of novel synthetic approaches to obtain nanostructured Lu₂O₂S with controlled morphology

• Comprehensive investigation of its optical, electronic, and magnetic properties

• Exploration of its potential applications in catalysis and energy-related materials

• Computational studies to better understand its electronic structure and predict properties